Cas no 1326808-72-3 (8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-72-3
• MF: C₂₁H₃₀N₂O₇
• MW: 422.472106456757
• MDL: MFCD19706408
• CID: 4694498
• Update Time: 2025-06-29

8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CCCN1CCC2(CC1)OCC(N2C(=O)C1=CC(OC)=C(OC)C(OC)=C1)C(O)=O

• MDL： MFCD19706408
• Inchi： 1S/C21H30N2O7/c1-5-8-22-9-6-21(7-10-22)23(15(13-30-21)20(25)26)19(24)14-11-16(27-2)18(29-4)17(12-14)28-3/h11-12,15H,5-10,13H2,1-4H3,(H,25,26)
• InChI Key： PJWZEQWQYOJEIO-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=C(C(=C(C=2)OC)OC)OC)=O)C21CCN(CCC)CC2

Computed Properties

• Exact Mass: 422.205
• Monoisotopic Mass: 422.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8

Additional information on 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-72-3) and Its Emerging Applications in Chemical Biology

8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326808-72-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functionalized aromatic substituents. The compound belongs to a class of spirooxindole derivatives, which are known for their diverse pharmacological properties and potential applications in drug discovery. The presence of a propyl side chain, a 3,4,5-trimethoxybenzoyl group, and an oxaspiro structure contributes to its distinct chemical and biological characteristics, making it a promising candidate for further investigation.

The spirocyclic core of this compound, specifically the 1-oxa-4,8-diazaspiro[4.5]decane moiety, introduces a rigid bicyclic system that enhances the compound's stability and binding affinity to biological targets. This spiro structure is particularly interesting because it combines an oxygen atom with a nitrogen atom in the spiro center, creating a versatile scaffold for molecular interactions. The 3,4,5-trimethoxybenzoyl substituent on the fourth carbon of the spirocycle adds another layer of functionality, providing hydrophobic interactions and potential hydrogen bonding capabilities. These features make the compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique biological activities. Studies have shown that such compounds can interfere with various biological pathways by binding to specific enzymes or receptors. For instance, derivatives of spirooxindole have been investigated for their potential anti-inflammatory and anticancer properties. The propyl side chain in 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid may further modulate the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

The trimethoxybenzoyl group is another critical feature of this compound that contributes to its biological relevance. This aromatic moiety is known to enhance binding affinity through π-stacking interactions and can be further modified to introduce additional functional groups. In drug discovery campaigns, such substituents are often used to optimize solubility and bioavailability. Recent research has demonstrated that compounds with similar structural motifs can act as modulators of protein-protein interactions or as inhibitors of kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its potential as a tool compound for biochemical studies. The unique spiro structure provides a rigid template that can be used to develop probes for understanding enzyme mechanisms or as scaffolds for covalent inhibitors. For example, the presence of both carboxylic acid and amide-like functionalities (due to the oxaspiro nitrogen) allows for conjugation with other biomolecules or for use in click chemistry reactions. Such versatility makes it valuable for both academic research and industrial applications.

From a synthetic chemistry perspective, 8-Propyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The synthesis involves key transformations such as spirocyclization reactions followed by functional group interconversions. Advances in synthetic methodologies have made it possible to access such complex structures with higher yields and purities than ever before. This progress has opened up new avenues for exploring the chemical space of spirocyclic compounds.

The biological evaluation of this compound has been ongoing in several research groups focused on identifying novel therapeutic agents. Preliminary studies suggest that derivatives of this scaffold may exhibit activity against targets relevant to neurological disorders or metabolic diseases. The trimethoxybenzoyl group, in particular, has been shown to influence receptor binding affinity, potentially leading to improved drug-like properties such as selectivity and duration of action. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 8-Propyl-4-(3, 45-trimethoxybenzoyl)-1-oza-spiro[44.decane--carboxylic acid (CAS No. 1326808- 72- 33) is a structurally intriguing compound with significant promise in chemical biology. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its rigid spirocyclic core provides stability and specificity in biological interactions. As research continues into new pharmacological targets, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.